Cas no 61888-91-3 (Cycloheptene, 3-isocyanato-)

Cycloheptene, 3-isocyanato- structure
Cycloheptene, 3-isocyanato- structure
Product Name:Cycloheptene, 3-isocyanato-
CAS No:61888-91-3
MF:C8H11NO
MW:137.179042100906
CID:463736
PubChem ID:14556507
Update Time:2025-04-19

Cycloheptene, 3-isocyanato- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptene, 3-isocyanato-
    • 3-isocyanatocycloheptene
    • 61888-91-3
    • DTXSID90561650
    • 3-Isocyanatocyclohept-1-ene
    • SCHEMBL10553148
    • Inchi: 1S/C8H11NO/c10-7-9-8-5-3-1-2-4-6-8/h3,5,8H,1-2,4,6H2
    • InChI Key: YIEGGAOYXJUEFN-UHFFFAOYSA-N
    • SMILES: O=C=NC1C=CCCCC1

Computed Properties

  • Exact Mass: 137.08413
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • PSA: 29.43
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